Cas no 99769-56-9 ([(4-methylenecyclohexyl)methyl] hydrogen succinate)

[(4-methylenecyclohexyl)methyl] hydrogen succinate structure
99769-56-9 structure
Product Name:[(4-methylenecyclohexyl)methyl] hydrogen succinate
CAS No:99769-56-9
MF:C12H18O4
MW:226.268924236298
CID:1003017
PubChem ID:113527
Update Time:2025-04-20

[(4-methylenecyclohexyl)methyl] hydrogen succinate Chemical and Physical Properties

Names and Identifiers

    • [(4-methylenecyclohexyl)methyl] hydrogen succinate
    • [(E)-4-(2,6,6-trimethylcyclohex-2-en-1-yl)but-3-en-2-yl] acetate
    • 99769-56-9
    • ((4-Methylenecyclohexyl)methyl) hydrogen succinate
    • NS00065678
    • 4-[(4-methylidenecyclohexyl)methoxy]-4-oxobutanoic acid
    • [(4-Methylenecyclohexyl)methyl]hydrogen succinate
    • EINECS 309-033-8
    • DTXSID10912483
    • AGRYPKJDKAJCRL-UHFFFAOYSA-N
    • Inchi: 1S/C12H18O4/c1-9-2-4-10(5-3-9)8-16-12(15)7-6-11(13)14/h10H,1-8H2,(H,13,14)
    • InChI Key: AGRYPKJDKAJCRL-UHFFFAOYSA-N
    • SMILES: O(C(CCC(=O)O)=O)CC1CCC(=C)CC1

Computed Properties

  • Exact Mass: 226.12050905g/mol
  • Monoisotopic Mass: 226.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 63.6Ų
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.